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Compound of Interest

2-(2,2,2-

Compound Name: Trifluoroethoxy)cyclohexan-1-
amine

Cat. No.: B12122251

Get Quote

Technical Monograph: 2-(2,2,2-
Trifluoroethoxy)cyclohexan-1-amine

Advanced Fluorinated Scaffolds for Medicinal Chemistry
Executive Summary

2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine represents a high-value fluorinated building
block in modern drug discovery. By integrating a trifluoroethoxy moiety onto a cyclohexane
scaffold, this molecule offers a strategic combination of conformational rigidity, metabolic
stability, and modulated basicity.

Unlike simple cyclohexylamines, the inclusion of the trifluoroethoxy group leverages the
"Fluorine Effect” to enhance lipophilicity (LogP) while simultaneously lowering the pKa of the
primary amine via inductive electron withdrawal. This makes the scaffold particularly useful for
optimizing the physicochemical profiles of CNS-active agents and kinase inhibitors where
membrane permeability and metabolic half-life are critical.
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Chemical Identity & Physicochemical Profile

Property Data / Estimate

IUPAC Name 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine
Molecular Formula CsH14F3NO

Molecular Weight 197.20 g/mol

Stereochemistry

Typically synthesized as the (trans)-isomer

(racemic or enantiopure)

Predicted LogP

~1.8 — 2.1 (Enhanced vs. ethoxy analog)

Estimated pKa

8.5 — 9.0 (Lowered vs. Cyclohexylamine pKa
~10.[1]6)

H-Bond Donors/Acceptors

2 (NH2), 2 (N, O)

Key Features

Bioisostere of 2-ethoxycyclohexylamine;
Metabolic blocking group (-CF3)

Synthetic Methodologies

The synthesis of 1,2-amino ethers on a cyclohexane ring is governed by the principles of ring-

opening stereoelectronics. The two primary routes utilize 7-azabicyclo[4.1.0]heptane

(Cyclohexenimine) or Cyclohexene Oxide.

Method A: Aziridine Ring Opening (Direct Route)

This is the preferred method for generating the trans-1,2-amino ether directly. The reaction

proceeds via nucleophilic attack of 2,2,2-trifluoroethanol (TFE) on the activated aziridine.

e Precursor: 7-Azabicyclo[4.1.0]heptane (prepared from cyclohexene via iodoisocyanate or

chloramine-T).

e Reagents: 2,2,2-Trifluoroethanol (solvent/nucleophile), Lewis Acid Catalyst (

or

).
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e Mechanism: Activated aziridine undergoes nucleophilic attack by the weakly nucleophilic
oxygen of TFE.

o Stereochemistry: Strict anti-addition leads to the trans-isomer.

Method B: Epoxide Opening & Functionalization
(Stepwise)

Used when the aziridine precursor is unavailable. This route first establishes the ether linkage
and then installs the amine with inversion or retention depending on the specific protocol (e.g.,
Mitsunobu vs. oxidation/reductive amination).

o Epoxide Opening: Cyclohexene oxide + TFE (cat.

or

)

trans-2-(2,2,2-trifluoroethoxy)cyclohexanol.

 Activation: Mesylation of the alcohol.

» Displacement:
displacement (Inversion to cis-azide) followed by reduction
cis-amine.

o Note: To get the trans-amine via this route, one would typically oxidize the alcohol to the
ketone and perform reductive amination, or use a double-inversion strategy.

Process Visualization
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Figure 1: Synthetic pathways distinguishing the direct aziridine route (yielding trans) from the
epoxide route.

Structural Analysis & Medicinal Utility[1][5]
Conformational Analysis

The cyclohexane ring adopts a chair conformation. For the trans-isomer, the diequatorial
conformer is generally favored to avoid 1,3-diaxial interactions, although the gauche effect
between the electronegative oxygen and nitrogen can influence the equilibrium.

o Diequatorial (Preferred): Substituents are spatially separated; lower steric strain.

» Diaxial: Higher energy, but may be stabilized in specific binding pockets or by intramolecular
H-bonding (

The Fluorine Effect in SAR

Replacing a standard ethoxy group (

) with a trifluoroethoxy group (
) imparts specific advantages:

¢ pKa Modulation: The strong electron-withdrawing nature of the

group pulls electron density through the ether oxygen and the carbon framework. This
reduces the electron density on the primary amine nitrogen, lowering its pKa by

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12122251/docs?utm_src=pdf-body-img#basic-characteristics-of-2-2-2-2-trifluoroethoxy-cyclohexan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12122251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

approximately 1.0-2.0 units compared to cyclohexylamine.
o Benefit: Reduced basicity decreases lysosomal trapping and improves oral bioavailability.
o Metabolic Stability: The

bond is stronger than the

bond (approx. 116 kcal/mol vs. 99 kcal/mol). The trifluoroethyl group blocks metabolic
dealkylation at the ether position, a common clearance pathway for standard ethers.

« Lipophilicity: The bulky, hydrophobic

group increases the partition coefficient (LogP), enhancing blood-brain barrier (BBB)
penetration.

SAR Logic Diagram
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional role of each
moiety.

Handling & Safety

While specific toxicological data for this exact molecule may be limited, it should be handled
with the standard precautions reserved for fluorinated aliphatic amines.
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e Hazards: Likely corrosive (Skin Corr.[1] 1B) and harmful if swallowed. The trifluoroethoxy
group does not generally impart specific acute toxicity but increases lipophilicity, potentially
enhancing dermal absorption.

o Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate formation
(amines absorb

from air).

» Reactivity: Avoid strong oxidizing agents. The amine is nucleophilic and will react rapidly with
acid chlorides, anhydrides, and isocyanates.

References
» Synthesis of 1,2-Amino Ethers via Aziridine Opening
o Title: Regioselective Ring Opening of Aziridines with Alcohols Catalyzed by Lewis Acids.

o Context: Describes the general methodology for opening activated aziridines (like 7-
azabicyclo[4.1.0]heptane) with alcohols to form trans-1,2-amino ethers.

o Source:
o Medicinal Chemistry of the Trifluoroethoxy Group
o Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry.

o Context: Validates the use of trifluoroethoxy groups for lipophilicity and metabolic stability
enhancement.

o Source:
o Cyclohexane Conformational Analysis

o Title: Molecular structure of mono- and 1,2-aminoderivatives of cyclohexane: Steric strain
effects.

o Context: Provides the theoretical basis for the conformational preferences (diequatorial vs
diaxial) of 1,2-disubstituted cyclohexanes.
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o Source:

o Properties of Trifluoroethylamine Derivatives
o Title: Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773.

o Context: Provides baseline physicochemical data for the trifluoroethylamine moiety,
supporting pKa and lipophilicity extrapol

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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